Cas no 1600511-75-8 (8-chloro-3-methoxy-1,7-Naphthyridine)

8-chloro-3-methoxy-1,7-Naphthyridine structure
1600511-75-8 structure
Product Name:8-chloro-3-methoxy-1,7-Naphthyridine
CAS No:1600511-75-8
MF:C9H7ClN2O
MW:194.61768078804
CID:2108439
Update Time:2023-11-19

8-chloro-3-methoxy-1,7-Naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-3-methoxy-1,7-Naphthyridine
    • XZYMYAWZLXRXCR-UHFFFAOYSA-N
    • CID 86715750
    • 1,7-Naphthyridine, 8-chloro-3-methoxy-
    • Inchi: 1S/C9H7ClN2O/c1-13-7-4-6-2-3-11-9(10)8(6)12-5-7/h2-5H,1H3
    • InChI Key: XZYMYAWZLXRXCR-UHFFFAOYSA-N
    • SMILES: ClC1C2C(C=CN=1)=CC(=CN=2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Topological Polar Surface Area: 35

Experimental Properties

  • Density: 1.333±0.06 g/cm3(Predicted)
  • Boiling Point: 347.4±37.0 °C(Predicted)
  • pka: 2.10±0.30(Predicted)

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